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Discovery and Origin
S-(4-Hydroxybenzyl)glutathione was identified as a key bioactive compound from the

rhizomes of the plant Gastrodia elata Blume, a member of the Orchidaceae family. This plant

has a long history of use in traditional Chinese medicine for treating various neurological

disorders. A significant study by Qing-Lan Guo and colleagues, published in the Journal of

Asian Natural Products Research in 2015, detailed the isolation and structural characterization

of S-(4-Hydroxybenzyl)glutathione along with seven new related derivatives from an aqueous

extract of G. elata rhizomes.[1] While this paper provides extensive characterization, it refers to

S-(4-Hydroxybenzyl)glutathione as a known compound, suggesting earlier identification. The

primary bioactivity that led to its isolation is its ability to inhibit the binding of kainic acid to

glutamate receptors in the brain.[2][3]

The proposed biosynthetic pathway for S-(4-Hydroxybenzyl)glutathione in Gastrodia elata

involves the conjugation of glutathione (GSH) with a 4-hydroxybenzyl-containing substrate.

This reaction is likely catalyzed by a glutathione S-transferase (GST), a superfamily of

enzymes known to conjugate GSH to a wide variety of electrophilic compounds for

detoxification and secondary metabolism.[4][5][6]
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Proposed Biosynthesis in Gastrodia elata
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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